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Compound of Interest

Compound Name: AGX51

Cat. No.: B15584254

For researchers, scientists, and drug development professionals, the safe and effective
handling of chemical compounds is of utmost importance. This document provides critical
safety and logistical information for AGX51, a first-in-class pan-ld antagonist and degrader
utilized in cancer research.[1][2][3][4] Adherence to these guidelines is essential for minimizing
risk and ensuring the integrity of your research. It is imperative to consult the official Safety
Data Sheet (SDS) for AGX51 for comprehensive safety information before commencing any
work.[1]

Chemical and Physical Properties

A summary of the key physical and chemical properties of AGX51 is provided in the table
below. This information is vital for understanding the substance's behavior and potential
hazards.
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Property Value

AGX 51, AGX-51, N-[3-(1,3-Benzodioxol-5-yl)-3-
Synonyms (2-methoxyphenyl)propyl]-N-
(phenylmethyl)propenamide

CAS Number 330834-54-3

Molecular Formula C27H29NO4

Molecular Weight 431.52 g/mol [5]

Appearance Colorless to light yellow oil[5]

Storage Temperature 2-8°C[5]

Solubility Soluble in DMSO (= 250 mg/mL) and corn oil[5]

Hazard Information

AGX51 is classified as a combustible solid and is associated with the following GHS hazard
statements[5]:

e H302: Harmful if swallowed.

e H315: Causes skin irritation.

e H319: Causes serious eye irritation.

The signal word for AGX51 is "Warning".[5]

Personal Protective Equipment (PPE)

The following table summarizes the recommended personal protective equipment (PPE) for
handling AGX51. The required PPE may vary based on the specific handling procedure.[6]
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PPE Category Item

Specification

Purpose

) Chemical-resistant
Hand Protection
gloves

Nitrile or other
appropriate material
based on the solvent
used (e.g., DMSO).[1]
For preparation,
compounding,
administration, waste
disposal, and spill
cleanup, double pair,
chemotherapy-tested
gloves are

recommended.[6]

Prevents skin contact
with AGX51 and

solvents.[1]

Body Protection Laboratory coat

Long-sleeved, fully
buttoned.[1] For
preparation,
compounding,
administration, waste
disposal, and spill
cleanup, a disposable,
impermeable, long-
sleeved gown with
tight cuffs is

recommended.[6]

Protects skin and
personal clothing from

splashes.[1]

) Safety glasses or
Eye Protection

ANSI 787.1 certified.
[1] For preparation,
compounding,

administration, waste

Protects eyes from

splashes and airborne

goggles disposal, and spill ]
particles.[1]
cleanup, goggles or a
face shield are
recommended.[6]
Respiratory Protection ~ Fume hood Use when handling Minimizes inhalation

the solid compound or

preparing stock

exposure.[1] A
NIOSH-certified
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solutions to avoid respirator (e.g., N95)
inhalation of dust or is recommended for
vapors.[1] preparation/compound

ing and may be
necessary for waste
disposal or spill
cleanup if
aerosolization is

possible.[6]

Protects feet from
_ Shoes that fully cover _ _
Foot Protection Closed-toe shoes spills and falling

the feet.[1] objects.[1]

Operational Plan: Handling and Preparation of
AGX51 Solutions

AGX51 is a potent compound and should be handled with care in a designated laboratory area.

[1]

Experimental Protocol: Preparation of Stock Solutions

o Work Area Preparation: All work with solid AGX51 and the initial solution preparation must be
conducted within a certified chemical fume hood to minimize inhalation risk.[1]

» Weighing: Use an analytical balance with a draft shield when weighing the solid compound.

[1]

e Solvent Selection: AGX51 is soluble in DMSO.[1][3] Ensure the chosen solvent is compatible
with the experimental protocol.

o Dissolution: Slowly add the solvent to the accurately weighed AGX51 powder to achieve the
desired concentration. Cap the vial securely and vortex or sonicate as needed to ensure
complete dissolution.[1]

e Labeling: Clearly label the stock solution with the compound name, concentration, solvent,
date of preparation, and your initials.[1]
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o Storage: Store stock solutions at -20°C for up to one year or -80°C for up to two years.
Aliquot solutions to avoid repeated freeze-thaw cycles.

Spill Response

In the event of a spill, immediately alert others in the vicinity.[1] While wearing appropriate PPE,
absorb the spill with an inert absorbent material.[1] Collect the contaminated material into a
sealed container for chemical waste disposal. Clean the spill area with an appropriate solvent
and then with soap and water.[1]

Disposal Plan

All waste materials contaminated with AGX51 must be disposed of as chemical waste in
accordance with institutional and local regulations.[1]

e Solid Waste: Contaminated items such as pipette tips, tubes, and gloves should be collected
in a designated and labeled chemical waste container.[1]

» Liquid Waste: Unused solutions containing AGX51 should be collected in a labeled, sealed
container for liquid chemical waste. Do not pour AGX51 solutions down the drain.[1]

o Sharps: Needles or other sharps contaminated with AGX51 must be placed in a designated
sharps container for chemical waste.[1]

Visualizations
AGX51 Handling and Disposal Workflow
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Caption: Workflow for handling AGX51 from receipt to disposal.
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AGX51 Mechanism of Action
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Caption: AGX51 inhibits Id-E protein interaction, leading to Id protein degradation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
AGX51]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15584254#personal-protective-equipment-for-
handling-agx51]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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